5-Ethyl-2-hydroxybenzoyl chloride
Description
The acyl chloride functional group (-COCl) confers high reactivity, making it a valuable intermediate in organic synthesis, particularly in the formation of esters, amides, and other derivatives via nucleophilic acyl substitution .
Structurally, it belongs to the class of substituted benzoyl chlorides, sharing similarities with compounds like ethyl 5-bromo-2-hydroxybenzoate (, item 7) and ethyl 5-[(5-chloro-2-methylphenyl)carbamoyl]-2-hydroxybenzoate (CAS 38507-93-6, ). However, its acyl chloride group distinguishes it from ester or carbamoyl derivatives in terms of reactivity and applications.
Properties
CAS No. |
59470-90-5 |
|---|---|
Molecular Formula |
C9H9ClO2 |
Molecular Weight |
184.62 g/mol |
IUPAC Name |
5-ethyl-2-hydroxybenzoyl chloride |
InChI |
InChI=1S/C9H9ClO2/c1-2-6-3-4-8(11)7(5-6)9(10)12/h3-5,11H,2H2,1H3 |
InChI Key |
BGWNNSCUBDCULU-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=C(C=C1)O)C(=O)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Functional Group Reactivity
The reactivity of 5-Ethyl-2-hydroxybenzoyl chloride is dominated by its acyl chloride group, which is more electrophilic than esters or carbamates. Key comparisons include:
Key Insight : Acyl chlorides like 5-Ethyl-2-hydroxybenzoyl chloride are preferred for rapid derivatization, whereas esters (e.g., ethyl 5-bromo-2-hydroxybenzoate) serve as stable intermediates for controlled synthesis .
Substituent Effects
The ethyl and hydroxyl substituents influence electronic and steric properties:
- Ethyl Group (5-position) : Enhances lipophilicity compared to halogens (e.g., bromo in , item 7) or methoxy groups. This may improve membrane permeability in bioactive molecules.
- Hydroxyl Group (2-position): Facilitates hydrogen bonding, increasing solubility in polar solvents relative to non-hydroxylated analogs.
Comparison of Substituent Impact :
| Compound | 5-Substituent | Solubility (Polar Solvents) | LogP (Predicted) |
|---|---|---|---|
| 5-Ethyl-2-hydroxybenzoyl chloride | Ethyl | Moderate | ~2.5 |
| Ethyl 5-bromo-2-hydroxybenzoate | Bromo | Low | ~3.0 |
| Ethyl 5-chloro-2-hydroxybenzoate (analog) | Chloro | Low | ~2.8 |
Note: Data extrapolated from structurally related compounds in and .
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